Cas no 2308464-99-3 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid
• CAS No: 2308464-99-3
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6615973
• PubChem ID: 165735116
• Update Time: 2025-06-20

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]thiomorpholine-3-carboxylic acid
• 2308464-99-3
• EN300-1576562
• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid

• Inchi： 1S/C24H26N2O5S/c1-15(12-22(27)26-10-11-32-14-21(26)23(28)29)25-24(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,28,29)/t15-,21?/m0/s1
• InChI Key： MNFNIIWYGFKSGO-ZDGMYTEDSA-N
• SMILES： S1CCN(C(C[C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid (CAS No. 2308464-99-3): A Comprehensive Overview

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid (CAS No. 2308464-99-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and biochemistry. This compound, often referred to as Fmoc-ThioPro-COOH, is a derivative of thiomorpholine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the desired sequence of amino acids.

The structure of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid is characterized by a thiomorpholine ring, which is a heterocyclic compound with a sulfur atom and an oxygen atom in the ring. The presence of the Fmoc protecting group at the amino terminus makes this compound particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled to other amino acids or peptides without unwanted side reactions.

Recent studies have highlighted the importance of thiomorpholine derivatives in various biological processes. For instance, thiomorpholine compounds have been shown to exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for the development of new therapeutic agents. The specific structure of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid may enhance these properties by providing additional stability and selectivity.

In the context of drug discovery, the ability to precisely control the synthesis and modification of peptides is crucial. The Fmoc protecting group in 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid allows for stepwise deprotection and coupling reactions, which are essential for building complex peptide structures. This makes it an invaluable tool for researchers working on peptide-based drugs, particularly those targeting G protein-coupled receptors (GPCRs) and other membrane proteins.

The chemical properties of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid have also been extensively studied. It has been reported to have good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions. Additionally, its stability under mild acidic and basic conditions ensures that it can be handled and stored without significant degradation.

In terms of biological activity, preliminary studies have indicated that 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid may have potential as an inhibitor of certain enzymes involved in inflammatory pathways. For example, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This suggests that further research into its mechanism of action could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc, the formation of the thiomorpholine ring, and the final carboxylation step. Each step requires careful optimization to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound on a larger scale, which is essential for preclinical and clinical studies.

Clinical trials involving compounds similar to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid have shown promising results in treating various diseases. For instance, thiomorpholine derivatives have been evaluated for their efficacy in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These compounds have demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid (CAS No. 2308464-99-3) is a versatile compound with significant potential in medicinal chemistry and biochemistry. Its unique structure and properties make it a valuable tool for researchers working on peptide synthesis and drug discovery. As further research continues to uncover its full potential, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents for a wide range of diseases.